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Introduction
Quinocetone (QCT), a quinoxaline-N,N-dioxide, is utilized in veterinary medicine as a feed

additive to promote animal growth.[1] However, concerns about its potential genotoxicity and

the presence of its residues in animal products necessitate robust analytical methods for

monitoring its metabolic fate.[2] This document provides a detailed application note and

protocol for the identification and quantification of Quinocetone and its major metabolites in

biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). The primary metabolic pathways of Quinocetone involve the reduction of the N-O

group, hydroxylation, and reduction of the carbonyl and double bonds.[1][3]

Metabolic Pathway of Quinocetone
The metabolism of Quinocetone is extensive, leading to a variety of metabolites. The primary

transformation processes include reduction of the N-oxide groups and hydroxylation at various

positions on the molecule. In swine, for instance, major metabolic pathways include the

reduction of the N→O group, carbonyl, and double-bond in Quinocetone.[3] Studies in swine

urine have identified numerous metabolites, with the main pathways being the N-O group

reduction at position 1 and hydroxylation reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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